Cas no 2002932-85-4 (4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine)

4,4-Difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine is a fluorinated cyclohexylamine derivative featuring a tetrazole functional group. This compound is of interest in medicinal chemistry and drug development due to its unique structural properties, combining a rigid cyclohexane core with both fluorine substituents and a heterocyclic tetrazole moiety. The difluoro substitution enhances metabolic stability and lipophilicity, while the tetrazole group offers potential for hydrogen bonding and metal coordination, making it a versatile intermediate for bioactive molecule synthesis. Its well-defined stereochemistry and functional group compatibility further support its utility in the design of pharmacologically active compounds, particularly in targeting enzyme inhibition or receptor modulation.
4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine structure
2002932-85-4 structure
Product Name:4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine
CAS No:2002932-85-4
MF:C7H11F2N5
MW:203.192547082901
CID:6578519
PubChem ID:165633328
Update Time:2025-05-20

4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine
    • EN300-1951313
    • 2002932-85-4
    • Inchi: 1S/C7H11F2N5/c8-7(9)3-1-6(10,2-4-7)5-11-13-14-12-5/h1-4,10H2,(H,11,12,13,14)
    • InChI Key: SFUJFSYVEZYWDB-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2N=NNN=2)(CC1)N)F

Computed Properties

  • Exact Mass: 203.09825170g/mol
  • Monoisotopic Mass: 203.09825170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 80.5Ų

4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine Pricemore >>

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Additional information on 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine

4,4-Difluoro-1-(1H-1,2,3,4-Tetrazol-5-Yl)cyclohexan-1-Amine: A Comprehensive Overview

The compound 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine, identified by the CAS number CAS No: 2002932-85-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential utility in drug design and materials science.

The molecular structure of 4,4-difluoro-cyclohexanamine derivative is characterized by a cyclohexane ring substituted with two fluorine atoms at the 4-position and a tetrazole group at the 1-position. The presence of the tetrazole moiety introduces interesting electronic properties and enhances the compound's reactivity in various chemical reactions. Recent studies have highlighted the importance of such heterocyclic groups in modulating the pharmacokinetic profiles of bioactive molecules.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules with enhanced selectivity and potency. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, 4,4-difluoro-cyclohexanamine derivative has been investigated for its role in materials science. The tetrazole group imparts unique mechanical and thermal properties to the molecule, making it a candidate for advanced polymer synthesis. Recent advancements in polymer chemistry have leveraged such compounds to develop high-performance materials for use in aerospace and electronics industries.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. For example, a paper published in Organic Process Research & Development outlined a novel route for synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining product quality.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations. Studies conducted under simulated environmental conditions suggest that it exhibits moderate persistence in aqueous environments. However, further research is needed to fully understand its ecological impact and ensure sustainable practices during its production and application.

In conclusion, 4,4-difluoro-cyclohexanamine derivative (CAS No: 2002932-85-4) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in drug discovery and materials development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

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